molecular formula C8H9FN2O5S2 B2741939 3-[[Dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl]-5-fluorosulfonyloxypyridine CAS No. 2418671-41-5

3-[[Dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl]-5-fluorosulfonyloxypyridine

Cat. No. B2741939
CAS RN: 2418671-41-5
M. Wt: 296.29
InChI Key: PBPRIRNSQROGIW-UHFFFAOYSA-N
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Description

The compound “3-[[Dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl]-5-fluorosulfonyloxypyridine” is an organic compound containing a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also contains a carbamoyl group (CONH2), a sulfonyl group (SO2), and a dimethylsulfinyl group ((CH3)2SO). The presence of these functional groups suggests that this compound may have interesting chemical properties and reactivity .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyridine ring provides a planar, aromatic core, while the carbamoyl, sulfonyl, and dimethylsulfinyl groups may add steric bulk and influence the overall shape of the molecule .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carbamoyl group might be susceptible to hydrolysis, the sulfonyl group could potentially undergo substitution reactions, and the dimethylsulfinyl group might participate in redox reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar carbamoyl, sulfonyl, and dimethylsulfinyl groups might increase its solubility in polar solvents .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Without more specific information, it’s difficult to predict how this compound might interact with biological systems or other chemicals .

Future Directions

The future study of this compound could involve further exploration of its synthesis, reactivity, and potential applications. This might include investigating its biological activity, its potential use in materials science, or its behavior under various environmental conditions .

properties

IUPAC Name

3-[[dimethyl(oxo)-λ6-sulfanylidene]carbamoyl]-5-fluorosulfonyloxypyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9FN2O5S2/c1-17(2,13)11-8(12)6-3-7(5-10-4-6)16-18(9,14)15/h3-5H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBPRIRNSQROGIW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=NC(=O)C1=CC(=CN=C1)OS(=O)(=O)F)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9FN2O5S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[[Dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl]-5-fluorosulfonyloxypyridine

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